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Compound of Interest

Compound Name: AK 295

Cat. No.: B1664479

Disclaimer: A specific Safety Data Sheet (SDS) for AK 295 (CAS: 160399-35-9), a calpain
inhibitor, was not publicly available at the time of this document's creation. The following
guidance is based on general laboratory safety protocols for handling research chemicals with
unknown toxicological properties. Researchers, scientists, and drug development professionals
must exercise extreme caution and consult with their institution's Environmental Health and
Safety (EHS) department before handling this compound. The information provided here is
intended as a supplementary resource and does not replace a formal risk assessment.

Immediate Safety and Hazard Information

AK 295 is a selective calpain inhibitor used for research purposes. As with any chemical of
unknown toxicity, it should be handled as if it were hazardous. Potential routes of exposure
include inhalation, ingestion, and skin or eye contact. The health effects of acute or chronic
exposure have not been well-documented.

General Precautions:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Avoid the generation of dust or aerosols.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling compounds of unknown toxicity. The

following table summarizes the recommended PPE for various stages of handling AK 295.

Activity

Gloves

Eye Protection

Lab Coat

Respiratory
Protection

Weighing/Aliquoti

Double-gloving

Safety glasses

with side shields

Standard lab

N95 or higher-

ng (Solid) (e.g., nitrile) coat rated respirator
or goggles
] ) ) ) Recommended if
Solution Double-gloving Chemical splash Chemical- )
] o ) not in a fume
Preparation (e.g., nitrile) goggles resistant lab coat hood
00
Not generally
Cell Culture/In o Standard lab o
Nitrile gloves Safety glasses required in a

Vitro Use

coat

biosafety cabinet

Animal Handling
(In Vivo)

Double-gloving

(e.g., nitrile)

Safety glasses

and face shield

Disposable gown

over lab coat

N95 or higher-

rated respirator

Waste Disposal

Heavy-duty nitrile
or butyl rubber

gloves

Chemical splash

goggles

Chemical-

resistant lab coat

As required by

waste stream

Experimental Workflow and PPE Plan

The following diagram illustrates the recommended workflow for handling AK 295, emphasizing
the appropriate PPE at each stage.
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Application

Disposal

Waste Collection Decontamination of Surfaces.
ppropriate Gloves, Goggles, Lab Coaf) (Appropriate Gloves, Goggles, Lab Coat)

In Vitro Experiments
(Nitile Gloves, Safety Glasses, Lab Coat)

Storage Handling (in Fume Hood)
Store at -20°C Retrieve Weighing Solid AK 295
in a designated area

(Double Gloves, Goggles, Lab Coat, Respirator)

Solubilization
(Double Gloves, Goggles, Lab Coat)
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
AK 295]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664479#personal-protective-equipment-for-
handling-ak-295]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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